Cas no 873852-20-1 (tert-butyl 3-amino-4-chlorobenzoate)
873852-20-1 structure
Product Name:tert-butyl 3-amino-4-chlorobenzoate
CAS No:873852-20-1
MF:C11H14ClNO2
MW:227.687362194061
MDL:MFCD12804792
CID:1885683
PubChem ID:60912461
Update Time:2025-04-21
tert-butyl 3-amino-4-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-amino-4-chloro-, 1,1-dimethylethyl ester
- tert-butyl 3-amino-4-chlorobenzoate
- G55854
- IUDMCRKDUAROBE-UHFFFAOYSA-N
- tert-butyl3-amino-4-chlorobenzoate
- 3-amino-4-chlorobenzoic acid tert-butyl ester
- SCHEMBL2686416
- EN300-246588
- A1-27224
- Z600614538
- 873852-20-1
- AKOS010135240
-
- MDL： MFCD12804792
- Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-10(14)7-4-5-8(12)9(13)6-7/h4-6H,13H2,1-3H3
- InChI Key： IUDMCRKDUAROBE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1N)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 227.0713064Da
- Monoisotopic Mass: 227.0713064Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 52.3Ų
tert-butyl 3-amino-4-chlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-246588-0.05g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 0.05g |
$120.0 | 2024-06-19 | |
| Enamine | EN300-246588-0.1g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 0.1g |
$177.0 | 2024-06-19 | |
| Enamine | EN300-246588-0.25g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 0.25g |
$254.0 | 2024-06-19 | |
| Enamine | EN300-246588-0.5g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 0.5g |
$400.0 | 2024-06-19 | |
| Enamine | EN300-246588-1.0g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 1.0g |
$512.0 | 2024-06-19 | |
| Enamine | EN300-246588-2.5g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 2.5g |
$1037.0 | 2024-06-19 | |
| Enamine | EN300-246588-5.0g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 5.0g |
$1312.0 | 2024-06-19 | |
| Enamine | EN300-246588-10.0g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 10.0g |
$1654.0 | 2024-06-19 | |
| Enamine | EN300-246588-1g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 1g |
$512.0 | 2023-09-15 | |
| Enamine | EN300-246588-5g |
tert-butyl 3-amino-4-chlorobenzoate |
873852-20-1 | 95% | 5g |
$1312.0 | 2023-09-15 |
tert-butyl 3-amino-4-chlorobenzoate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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